Cas no 68703-67-3 (4-Amino-1H-pyrazole-3-carbonitrile)

• Product Name: 4-Amino-1H-pyrazole-3-carbonitrile
• CAS No: 68703-67-3
• MF: C₄H₄N₄
• MW: 108.101359367371
• MDL: MFCD00619110
• CID: 971862
• PubChem ID: 12278295
• Update Time: 2025-06-08

4-Amino-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1H-pyrazole-3-carbonitrile
• 1h-pyrazole-3-carbonitrile, 4-amino-
• 4-amino-1H-pyrazole-5-carbonitrile
• 4-amino-1(2)H-pyrazole-3-carbonitrile
• 4-Amino-3-cyanopyrazol
• 4-Amino-3-cyan-pyrazol
• AK138881
• aminocyanopyrazole
• 4-Aminopyrazole-5-carbonitrile
• PKRKJRIVVOGXHM-UHFFFAOYSA-N
• BCP23762
• FCH991329
• 9024AF
• AB04584
• ST2405513
• AX8058908
• Z2658868521
• EN300-309484
• CS-W019204
• 1H-PYRAZOLE-3-CARBONITRILE,4-AMINO-
• AS-62819
• AKOS022174313
• DTXSID60483835
• SCHEMBL1723546
• MFCD00619110
• 4-amino-5-cyanopyrazole
• 68703-67-3
• AMY40036
• A866995
• Y10582
• AKOS006332740

• MDL： MFCD00619110
• Inchi： 1S/C4H4N4/c5-1-4-3(6)2-7-8-4/h2H,6H2,(H,7,8)
• InChI Key： PKRKJRIVVOGXHM-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C=N1)N

Computed Properties

• Exact Mass: 108.04400
• Monoisotopic Mass: 108.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5
• XLogP3: 0.1

Experimental Properties

• Boiling Point: 476.4±30.0°C at 760 mmHg
• PSA: 78.49000
• LogP: 0.44478

4-Amino-1H-pyrazole-3-carbonitrile Security Information

• Hazard Statement： H302-H315-H319-H332-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-Amino-1H-pyrazole-3-carbonitrile

4-Amino-1H-Pyrazole-3-Carbonitrile: A Comprehensive Overview

4-Amino-1H-pyrazole-3-carbonitrile (CAS No. 68703-67-3) is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its pyrazole ring substituted with an amino group at position 1 and a cyano group at position 3, has garnered attention due to its unique chemical properties and versatility in synthetic chemistry. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel drugs targeting various therapeutic areas.

The synthesis of 4-amino-1H-pyrazole-3-carbonitrile involves a multi-step process that typically begins with the preparation of pyrazole derivatives. Researchers have explored various methodologies to optimize the synthesis, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for large-scale production and subsequent applications.

One of the most promising applications of 4-amino-1H-pyrazole-3-carbonitrile lies in its use as a building block for constructing bioactive molecules. Recent studies have demonstrated its ability to participate in click chemistry reactions, enabling the rapid assembly of complex structures with high efficiency. For instance, the compound has been employed in the synthesis of inhibitors targeting kinases, which are crucial in cancer therapy. These findings underscore its potential as a valuable tool in drug discovery pipelines.

In addition to its role in drug development, 4-amino-1H-pyrazole-3-carbonitrile has also found applications in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensor development. Recent research has focused on its use in designing metal-organic frameworks (MOFs) with tailored properties for gas storage and separation applications.

The chemical stability and reactivity of 4-amino-1H-pyrazole-3-carbonitrile make it an attractive candidate for further exploration in diverse fields. Its ability to undergo nucleophilic substitution and condensation reactions provides chemists with a versatile platform for designing novel compounds. Furthermore, its compatibility with green chemistry principles has made it an eco-friendly choice for modern synthetic strategies.

Recent advancements in computational chemistry have also shed light on the electronic properties of 4-amino-1H-pyrazole-3-carbonitrile, offering insights into its reactivity and selectivity in various reaction conditions. These computational studies have been instrumental in guiding experimental designs, thereby accelerating the discovery of new synthetic pathways and applications.

In conclusion, 4-amino-1H-pyrazole-3-carbonitrile (CAS No. 68703-67-3) stands out as a versatile compound with immense potential across multiple disciplines. Its role as an intermediate in drug discovery, combined with its applications in materials science and catalysis, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new facets of its properties and utility, this compound is poised to make significant contributions to both academic and industrial advancements.